Cas no 478077-42-8 (1-[(4-CHLOROPHENYL)SULFONYL]-4-[3-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE)

• Product Name: 1-[(4-CHLOROPHENYL)SULFONYL]-4-[3-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE
• CAS No: 478077-42-8
• MF: C₁₆H₁₅ClF₃N₃O₂S
• MW: 405.822411775589
• CID: 5270823
• Update Time: 2025-10-29

1-[(4-CHLOROPHENYL)SULFONYL]-4-[3-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE Chemical and Physical Properties

Names and Identifiers

• 1-[(4-CHLOROPHENYL)SULFONYL]-4-[3-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE
• 1-(4-chlorobenzenesulfonyl)-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine
• 1-(4-chlorophenyl)sulfonyl-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine
• arylsulfonylpiperazine, 12
• BDBM32540

• Inchi： 1S/C16H15ClF3N3O2S/c17-12-3-5-13(6-4-12)26(24,25)23-10-8-22(9-11-23)15-14(16(18,19)20)2-1-7-21-15/h1-7H,8-11H2
• InChI Key： GGTXCUVLRKFBHT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCN(C2C(C(F)(F)F)=CC=CN=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 568
• XLogP3: 3.4
• Topological Polar Surface Area: 61.9

Additional information on 1-[(4-CHLOROPHENYL)SULFONYL]-4-[3-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINE

1-[(4-Chlorophenyl)sulfonyl]-4-[3-(trifluoromethyl)-2-pyridinyl]piperazine: A Comprehensive Overview

The compound 1-[(4-chlorophenyl)sulfonyl]-4-[3-(trifluoromethyl)-2-pyridinyl]piperazine, identified by the CAS number 478077-42-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperazine ring system with a sulfonyl group attached to a chlorophenyl moiety and a trifluoromethyl-substituted pyridine ring. The integration of these functional groups provides the molecule with distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonyl-containing compounds in drug discovery, particularly in the development of kinase inhibitors. The sulfonyl group in this compound plays a crucial role in enhancing the molecule's bioavailability and stability, making it a promising candidate for therapeutic applications. Additionally, the presence of the trifluoromethyl group on the pyridine ring contributes to the molecule's lipophilicity, which is essential for its interaction with biological targets.

One of the most notable aspects of 1-[(4-chlorophenyl)sulfonyl]-4-[3-(trifluoromethyl)-2-pyridinyl]piperazine is its ability to modulate cellular signaling pathways. Research has demonstrated that this compound exhibits potent inhibitory activity against several kinases, including those involved in cancer progression and inflammation. Its selectivity for specific kinase targets makes it a valuable tool in precision medicine, where targeted therapies are increasingly sought after.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the piperazine ring, followed by the introduction of the sulfonyl and pyridine substituents. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are critical for pharmacological studies.

In terms of applications, 1-[(4-chlorophenyl)sulfonyl]-4-[3-(trifluoromethyl)-2-pyridinyl]piperazine has shown potential in both therapeutic and diagnostic contexts. Its role as a kinase inhibitor positions it as a candidate for anti-cancer drug development, while its structural versatility makes it suitable for use in imaging agents and sensors. Furthermore, its stability under physiological conditions enhances its suitability for in vivo studies.

From an environmental perspective, understanding the fate and transport of this compound is essential for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, the compound undergoes biodegradation, reducing its persistence in the environment. However, further research is required to fully characterize its environmental behavior and ensure sustainable practices during its production and use.

In conclusion, 1-[(4-chlorophenyl)sulfonyl]-4-[3-(trifluoromethyl)-2-pyridinyl]piperazine represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with recent research findings, underscores its potential as a versatile tool in drug discovery and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound remains at the forefront of scientific innovation.